Cas no 39562-17-9 (Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture))

Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture) Properties

Names and Identifiers

• Methyl 2-(3-nitrobenzylidene)-3-oxobutanoate
• 2-(3-NITROBENZYLIDENE)ACETOACETIC ACID METHYL ESTER
• Methyl 3-nitrobenzylideneacetoacetate
• 3-Nitrobenzylidenacetessigsaeuremethylester
• ETHYL 3-NITROBENZYLIDENACETOACETATE
• Methyl 2-(3-nitrobenzylidene)-acetoacetate
• 2-[(3-Nitrophenyl)methylene]-3-oxo-butanoic acid methyl ester
• AB01329698-02
• 119128-13-1
• NCGC00336167-01
• AS-75613
• Butanoic acid, 2-[(3-nitrophenyl)methylene]-3-oxo-, methyl ester, (E)-
• 5FDJ5T4G75
• AKOS001482854
• (Z)-methyl 2-(3-nitrobenzylidene)-3-oxobutanoate
• methyl (2E)-2-[(3-nitrophenyl)methylidene]-3-oxobutanoate
• EC 405-270-7
• SR-01000106672
• 39562-17-9
• methyl (E)-2-(3-nitrobenzylidene)-3-oxobutanoate
• 118431-03-1
• Methyl 2-[(3-nitrophenyl)methylene]-3-oxobutanoate, (2E)-
• SCHEMBL6271817
• A824618
• SR-01000106672-1
• G66039
• LYUBYLJQOZIBQB-YRNVUSSQSA-N
• +Expand

• InChIKey： LYUBYLJQOZIBQB-YRNVUSSQSA-N
• Inchi： 1S/C12H11NO5/c1-8(14)11(12(15)18-2)7-9-4-3-5-10(6-9)13(16)17/h3-7H,1-2H3/b11-7+
• SMILES： [N+](C1=CC=CC(/C=C(\C(=O)C)/C(OC)=O)=C1)([O-])=O

Computed Properties

• Exact Mass: 249.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 249.064
• Heavy Atom Count: 18
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 89.2A^2

Experimental Properties

• LogP: 2.26340
• PSA: 89.19000
• Refractive Index: 1.583
• Boiling Point: 387 ºC
• Melting Point: 158 ºC
• Flash Point: 172 ºC
• Density: 1.296

Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture) Security Information

• Safety Instruction： S24; S37; S60; S61
• Risk Phrases：R43; R50/53
• Dangerous goods sign： Xi N
• Risk Phrases： 43-50/53

Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture) Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%